Cas no 95481-62-2 (Dibasic ester)

• Product Name: Dibasic ester
• CAS No: 95481-62-2
• MF: C₂₁H₃₆O₁₂
• MW: 480.503348350525
• CID: 61782
• PubChem ID: 125339
• Update Time: 2025-10-21

Dibasic ester Chemical and Physical Properties

Names and Identifiers

• Dibasic ester
• DBE
• Ester mixture (methyl esters) of diacids C4, C5 und C6
• dimethyl butanedioate,dimethyl hexanedioate,dimethyl pentanedioate
• DBE DIBASIC ESTER
• Estasol
• RDPE
• Dibasic Esters
• Dibasicestermixture
• Butanedioic acid, dimethyl ester, mixt. contg. (9CI)
• Hexanedioic acid, dimethyl ester, mixt. with dimethyl butanedioate and dimethyl pentanedioate (9CI)
• Pentanedioic acid, dimethyl ester, mixt. contg. (9CI)
• Dimethyl adipate-dimethyl glutamate-dimethyl succinate mixture
• HDBE
• Nusolv RPDE
• Rhodasolv RPDE NA
• Divalent acid ester
• 95481-62-2
• Hexanedioic acid, dimethyl ester, mixt. with dimethyl butandedioate and dimethyl pentanedioate
• dimethyl adipate compound with dimethyl glutarate and dimethyl succinate (1:1:1)
• dimethyl adipate dimethyl glutarate dimethyl succinate
• SCHEMBL4450294
• Pentanedioic acid, dimethyl ester, mixt. with dimethyl butanedioate and dimethyl hexanedioate
• Hexanedioic acid, dimethyl ester, mixt. with dimethyl butanedioate and dimethyl pentanedioate
• QYMFNZIUDRQRSA-UHFFFAOYSA-N
• dimethyl butanedioate;dimethyl hexanedioate;dimethyl pentanedioate

• Inchi： 1S/C8H14O4.C7H12O4.C6H10O4/c1-11-7(9)5-3-4-6-8(10)12-2;1-10-6(8)4-3-5-7(9)11-2;1-9-5(7)3-4-6(8)10-2/h3-6H2,1-2H3;3-5H2,1-2H3;3-4H2,1-2H3
• InChI Key： QYMFNZIUDRQRSA-UHFFFAOYSA-N
• SMILES： O=C(CCC(OC)=O)OC.O=C(CCCC(OC)=O)OC.O=C(CCCCC(OC)=O)OC

Computed Properties

• Exact Mass: 480.22100
• Monoisotopic Mass: 480.22067658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 374
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.19 g/mL at 25 °C(lit.)
• Boiling Point: 196-225 °C(lit.)
• Flash Point: 212 °F
• Refractive Index: n20/D 1.424(lit.)
• PSA: 157.80000
• LogP: 1.50810
• Vapor Pressure: 0.2 mm Hg ( 20 °C)

Dibasic ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3265 8
• WGK Germany：3
• Hazard Category Code： 38-41-36-36/37/38-3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Explosive Limit：8%
• Risk Phrases：R41
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dibasic ester

Recent Advances in Dibasic Ester (95481-62-2) Research: A Comprehensive Review

Dibasic ester (DBE), with the CAS number 95481-62-2, is a versatile solvent mixture primarily composed of dimethyl esters of adipic, glutaric, and succinic acids. Recent research has highlighted its expanding applications in the chemical, biological, and pharmaceutical industries due to its favorable properties, including low toxicity, high solvency power, and biodegradability. This review synthesizes the latest findings on DBE's chemical characteristics, industrial applications, and emerging roles in pharmaceutical formulations, providing valuable insights for researchers and industry professionals.

A significant focus of current research has been on optimizing the synthesis and purification processes of DBE to enhance its performance in various applications. Studies have demonstrated that advanced catalytic systems and green chemistry approaches can improve the yield and purity of DBE, making it more suitable for high-value applications. For instance, recent work published in the Journal of Chemical Technology and Biotechnology explored the use of heterogeneous catalysts for the esterification of dicarboxylic acids, resulting in higher efficiency and reduced environmental impact.

In the pharmaceutical sector, DBE has gained attention as a potential excipient in drug delivery systems. Its ability to solubilize a wide range of active pharmaceutical ingredients (APIs) while maintaining low toxicity makes it an attractive candidate for formulation development. Recent preclinical studies have investigated DBE's role in enhancing the bioavailability of poorly water-soluble drugs, with promising results. For example, a 2023 study in the European Journal of Pharmaceutical Sciences reported that DBE-based formulations significantly improved the dissolution rate and oral absorption of several BCS Class II drugs.

Environmental and safety considerations remain crucial in DBE research. While DBE is generally regarded as safe, ongoing studies are evaluating its long-term ecological impact and occupational exposure limits. Regulatory agencies are closely monitoring these developments, which may influence future guidelines for DBE use in various industries. Recent toxicological assessments have confirmed DBE's favorable safety profile, but researchers emphasize the need for continued monitoring as applications expand into new areas.

The future of DBE research appears promising, with several innovative applications on the horizon. Current investigations are exploring its potential in bio-based polymer production, green chemistry processes, and as a component in advanced battery technologies. As sustainability becomes increasingly important across industries, DBE's combination of performance and environmental benefits positions it as a key material for future developments. This review underscores the need for interdisciplinary collaboration to fully realize DBE's potential while addressing remaining challenges in production scalability and application-specific optimization.